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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357

For researchers, scientists, and drug development professionals, sourcing high-quality internal
standards is a critical step in ensuring the accuracy and reliability of analytical data. This
technical guide provides an in-depth overview of the commercial availability of Phenanthrene-
d10, a widely used deuterated internal standard in mass spectrometry-based analyses.

Phenanthrene-d10, with the CAS number 1517-22-2, is a deuterated form of phenanthrene, a
polycyclic aromatic hydrocarbon (PAH). Its molecular formula is C14D10 and it has a molecular
weight of approximately 188.29 g/mol .[1] The use of deuterated standards like Phenanthrene-
d10 is crucial for quantitative analysis as they exhibit similar chemical and physical properties
to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio in a
mass spectrometer. This allows for precise quantification by correcting for sample loss during
preparation and analytical variations.

Commercial Availability of Phenanthrene-d10

A comprehensive survey of the market reveals several reputable suppliers offering
Phenanthrene-d10 in various purities, formulations, and quantities. The following table
summarizes the offerings from key global suppliers to aid in the selection of the most suitable
product for your research needs.
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. Catalog Purity/Concent Quantity/Form .
Supplier . Price (USD)
Number(s) ration at
High Quality
Simson Pharma (Certificate of ) ) Competitive
o 0T1044001 _ Inquire for details _ _
Limited Analysis Price (Inquire)
provided)
Sigma-Aldrich
(via Fisher SB101-500 98% 100mg $125.00
Scientific)
MedchemExpres ] ] ] ] ] ]
HY-113645S Inquire for details  Inquire for details  Inquire for details
s

Login to view

LGC Standards Inquire for details  97.24% Neat )
price

150 pg/mL in
Methanol, 2000

NSI Lab . 4x1.5mL, $105.00 -

] 230, 230H pg/mLin

Solutions 10x1.5mL $207.00
Methylene
Chloride
1,000 mg/L in

CPI International ~ Z-010006-04 Methylene 1ml $39.00
Chloride

Uyanchem Inquire for details  99% min Inquire for details  Inquire for details
4.0 mg/mL in

AccuStandard Z-014J-6 _ 1mL $25.00
Dichloromethane

Crescent )

) 1000 ppm in ) )

Chemical 3695D.10 ) imL Inquire for details
Dichloromethane

Company

Cambridge
98% (200 pg/mL

Isotope DLM-371-1.2 1.2mL $120.00

Laboratories, Inc.

in isooctane)
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Experimental Protocol: Use of Phenanthrene-d10 as
an Internal Standard

While specific experimental protocols will vary depending on the matrix and analyte of interest,
a general workflow for the use of Phenanthrene-d10 as an internal standard in a typical
quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS) is outlined below.

Objective: To accurately quantify the concentration of a target analyte in a sample matrix.
Materials:

o Phenanthrene-d10 internal standard solution of a known concentration.

Sample containing the target analyte.

Calibration standards of the target analyte at various concentrations.

Appropriate solvents for sample preparation and dilution.

GC-MS or LC-MS system.
Methodology:
e Preparation of Working Solutions:

o Prepare a stock solution of Phenanthrene-d10 at a high concentration (e.g., 1000 pg/mL)
in a suitable solvent.

o Prepare a working internal standard solution by diluting the stock solution to a
concentration that will yield a robust signal in the analytical instrument (e.g., 1 pg/mL).

e Sample and Standard Spiking:

o To a known volume or weight of the sample, each calibration standard, and a blank, add a
precise volume of the Phenanthrene-d10 working internal standard solution. This ensures
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that the final concentration of the internal standard is the same in all samples and
standards.

e Sample Preparation:

o Perform the necessary sample extraction, cleanup, and concentration steps as required by
the specific analytical method. The presence of the internal standard throughout this
process will account for any analyte loss.

e Instrumental Analysis:

o Analyze the prepared samples, calibration standards, and blank using a validated GC-MS
or LC-MS method.

o Set the mass spectrometer to monitor for specific ions of both the target analyte and
Phenanthrene-d10.

o Data Analysis:

o For each injection, determine the peak area of the target analyte and the peak area of the
Phenanthrene-d10 internal standard.

o Calculate the response factor (RF) for each calibration standard using the following
formula:

» RF = (Analyte Peak Area / Internal Standard Peak Area) / (Analyte Concentration /
Internal Standard Concentration)

o Generate a calibration curve by plotting the peak area ratio (Analyte Peak Area / Internal
Standard Peak Area) against the concentration of the analyte for the calibration standards.

o Determine the concentration of the analyte in the sample by using the peak area ratio from
the sample and the calibration curve.

Workflow for Procurement and Use of a Deuterated
Internal Standard
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The following diagram illustrates the typical logical workflow from identifying the need for an
internal standard to its final application in quantitative analysis.
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Caption: Workflow for procuring and using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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